N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]-4-phenylbenzamide
• InChI: InChI=1S/C24H27N3OS/c1-26-12-14-27(15-13-26)23(22-11-16-29-18-22)17-25-24(28)21-9-7-20(8-10-21)19-5-3-2-4-6-19/h2-11,16,18,23H,12-15,17H2,1H3,(H,25,28)
• InChI Key: HNJQXSQQYWIVHG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=CC=C(C=C2)C3=CC=CC=C3)C4=CSC=C4
• Molecular Formula: C24H27N3OS
• Molecular Weight: 405.6 g/mol

Description

N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-[1,1'-biphenyl]-4-carboxamide is a useful research compound. Its molecular formula is C24H27N3OS and its molecular weight is 405.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research efforts have been devoted to the synthesis and characterization of novel compounds with structural similarities or derivatives, emphasizing the significance of the scaffold in medicinal chemistry. For instance, studies have explored the synthesis of thiophene-2-carboxaldehyde derivatives, demonstrating their antibacterial, antifungal activity, and less toxic nature. These compounds have been examined through optical spectroscopic, anticancer, and docking studies, highlighting their binding characteristics and pharmacokinetic mechanisms (Shareef et al., 2016).

Biological Activities

Anticancer Potential

The anticancer activity of related compounds has been a focal point, with research indicating their potential through binding studies with human serum albumin (HSA), suggesting implications in drug delivery and pharmacokinetics (Shareef et al., 2016).

Antibacterial and Antifungal Activities

Compounds within this chemical family have demonstrated good antibacterial and antifungal activities. Their synthesis and biological evaluation have contributed to the understanding of their mechanism of action and potential applications in treating infections (Basoğlu et al., 2013; Jang et al., 2004).

Neuroinflammation Imaging

Advancements in imaging agents have led to the development of compounds for positron emission tomography (PET) targeting neuroinflammation. This research underscores the compound's utility in diagnosing and monitoring neuroinflammatory conditions, demonstrating the compound's adaptability in neuroscience research (Wang et al., 2018).